Cas no 423768-41-6 (1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde
• CAS No: 423768-41-6
• MF: C₁₁H₉FN₂O
• MW: 204.200365781784
• MDL: MFCD03407349
• CID: 841323
• PubChem ID: 329764736
• Update Time: 2025-06-08

1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde
• 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carboxaldehyde
• 1H-Pyrazole-4-carboxaldehyde, 1-(4-fluorophenyl)-5-methyl-
• 1-(4-fluorophenyl)-5-methylpyrazole-4-carbaldehyde
• SCHEMBL3321542
• AKOS009159373
• MFCD03407349
• 423768-41-6
• CS-0357839
• MS-22169
• DB-030657
• DTXSID90381698

• MDL： MFCD03407349
• Inchi： 1S/C11H9FN2O/c1-8-9(7-15)6-13-14(8)11-4-2-10(12)3-5-11/h2-7H,1H3
• InChI Key： XFVNWAPZODECJD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(C)=C(C=O)C=N1

Computed Properties

• Exact Mass: 204.07000
• Monoisotopic Mass: 204.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Melting Point: 111-117 °C
• PSA: 34.89000
• LogP: 2.13230

1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 38
• Safety Instruction： S24/25
• Hazardous Material Identification：

Additional information on 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde

Recent Advances in the Study of 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde (CAS: 423768-41-6)

The compound 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde (CAS: 423768-41-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the versatility of 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde as a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the fluorophenyl and pyrazole moieties, make it an attractive scaffold for the development of novel therapeutic agents. Researchers have explored its potential in targeting specific enzymes and receptors, particularly in the context of inflammatory and oncological diseases.

One of the most notable advancements in the study of this compound is its role in the synthesis of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with cancer and other diseases. Recent publications have demonstrated that derivatives of 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde exhibit potent inhibitory activity against several kinases, including those involved in tumor progression. These findings suggest that this compound could serve as a promising lead for the development of new anticancer drugs.

In addition to its potential in oncology, 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde has also been investigated for its anti-inflammatory properties. Studies have shown that certain derivatives of this compound can modulate the activity of inflammatory mediators, such as cytokines and prostaglandins. This has led to increased interest in its application for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde has also seen significant improvements in recent years. Researchers have developed more efficient and environmentally friendly methods for its production, including catalytic processes that reduce the need for hazardous reagents. These advancements not only enhance the scalability of its synthesis but also align with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the optimization of 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde derivatives for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. However, the compound's demonstrated versatility and biological activity make it a valuable tool for medicinal chemists and a focal point for future drug discovery efforts.

In conclusion, the recent research on 1-(4-Fluorophenyl)-5-methyl-1H-pyrazole-4-carbaldehyde (CAS: 423768-41-6) underscores its potential as a key player in the development of novel therapeutic agents. Its applications in kinase inhibition and anti-inflammatory therapy, coupled with advancements in its synthesis, highlight its significance in the field of chemical biology and pharmaceutical research. Continued exploration of this compound and its derivatives is expected to yield further insights and innovations in drug discovery.